Cas no 2228556-00-9 (methyl 1-methyl-5-1-(methylamino)cyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-1-(methylamino)cyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 2228556-00-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6276759
• PubChem ID: 165712591
• Update Time: 2025-05-19

methyl 1-methyl-5-1-(methylamino)cyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-1-(methylamino)cyclopropyl-1H-pyrazole-3-carboxylate
• 2228556-00-9
• EN300-1787985
• methyl 1-methyl-5-[1-(methylamino)cyclopropyl]-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-11-10(4-5-10)8-6-7(9(14)15-3)12-13(8)2/h6,11H,4-5H2,1-3H3
• InChI Key： RCULIIQYSFRYRY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2(CC2)NC)N(C)N=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-1-(methylamino)cyclopropyl-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(1-(Methylamino)Cyclopropyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2228556-00-9): A Comprehensive Overview

The compound methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228556-00-9) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule belongs to the pyrazole carboxylate family, a class of compounds known for their diverse biological activities and applications in drug discovery. The unique structural features of this compound, including the cyclopropyl and methylamino substituents, contribute to its distinct physicochemical properties and reactivity.

One of the most intriguing aspects of methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate is its potential role in the development of novel therapeutic agents. Recent studies have highlighted the importance of pyrazole derivatives in targeting various enzymes and receptors, making them valuable scaffolds in medicinal chemistry. Researchers are particularly interested in exploring its applications in central nervous system (CNS) disorders and metabolic diseases, areas that are currently at the forefront of pharmaceutical innovation.

From a synthetic chemistry perspective, the preparation of methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate involves sophisticated organic transformations. The cyclopropyl ring introduction typically requires careful optimization of reaction conditions to achieve high yields and purity. This compound's stability under various pH conditions and its solubility profile make it an interesting candidate for formulation studies, particularly in the context of oral bioavailability enhancement strategies.

The agrochemical industry has also shown growing interest in pyrazole-based compounds like methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate. These molecules have demonstrated potential as plant growth regulators and pest control agents, aligning with the global trend toward more sustainable agricultural practices. The compound's mode of action may involve interference with specific biochemical pathways in target organisms, though detailed mechanistic studies are still ongoing.

Analytical characterization of methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate typically employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for ensuring compound purity and verifying structural integrity, especially when the material is intended for biological evaluation. The compound's chromatographic behavior and spectral properties have been documented in several research publications.

In the context of drug discovery, methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate serves as an important intermediate for the synthesis of more complex molecules. Medicinal chemists often modify its carboxylate and amino functionalities to create analogs with improved pharmacological profiles. This approach aligns with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, which are dominant themes in modern pharmaceutical research.

The safety profile of methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate has been investigated through standard toxicological assays. While comprehensive human safety data may not be available, preliminary studies suggest that proper handling procedures should be followed when working with this compound in laboratory settings. Researchers are advised to consult material safety data sheets and implement appropriate laboratory safety protocols during experimentation.

From a commercial perspective, the demand for specialized pyrazole derivatives like methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate has been steadily increasing. Pharmaceutical and biotechnology companies are actively sourcing high-quality intermediates for their drug development programs, creating opportunities for manufacturers and suppliers in the fine chemicals sector. The compound's market potential is further enhanced by the growing interest in small molecule therapeutics and precision medicine approaches.

Future research directions for methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate may include exploration of its biocatalytic transformations and investigation of its potential as a chemical probe for biological target identification. These applications align with current trends in chemical biology and drug discovery, where multifunctional small molecules play increasingly important roles. The compound's versatility makes it a valuable asset in both academic and industrial research settings.

Environmental considerations regarding methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate are an important aspect of its development. Researchers are investigating its biodegradation pathways and ecotoxicological profile to ensure compliance with evolving regulatory standards. These studies are particularly relevant given the increasing emphasis on green chemistry principles and sustainable manufacturing practices in the chemical industry.

In summary, methyl 1-methyl-5-(1-(methylamino)cyclopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228556-00-9) represents a chemically interesting and biologically relevant compound with diverse potential applications. Its unique structural features and synthetic accessibility make it a valuable building block in medicinal chemistry and agrochemical research. As scientific understanding of pyrazole-based compounds continues to evolve, this particular derivative is likely to remain an important subject of investigation across multiple disciplines.